![molecular formula C12H15N5O3S B5799395 3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine](/img/structure/B5799395.png)
3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine
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Overview
Description
3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine is a chemical compound that has been synthesized for various scientific research applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of 3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms and cancer cells. This compound is thought to interfere with the synthesis of nucleic acids, which are essential for the growth and replication of cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. This compound has also been shown to induce apoptosis in cancer cells. In addition, it has been found to have anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine in laboratory experiments include its effectiveness against various microorganisms and cancer cells, its potential as an anti-inflammatory agent, and its ability to form metal complexes for catalytic and biological applications. However, the limitations of using this compound in laboratory experiments include its toxicity and potential side effects.
Future Directions
There are several future directions for the study of 3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine. One area of research is the synthesis of new derivatives of this compound with improved antimicrobial, antitumor, and anti-inflammatory activities. Another area of research is the study of the mechanism of action of this compound to better understand its effects on microorganisms and cancer cells. Additionally, the potential use of this compound as a therapeutic agent for the treatment of various diseases should be explored further.
Synthesis Methods
The synthesis of 3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine involves the reaction of 4-methoxy-3-nitrobenzyl chloride with 3-ethyl-4-amino-5-mercapto-1,2,4-triazole. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The product is then purified using column chromatography to obtain the desired compound.
Scientific Research Applications
3-ethyl-5-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine has been studied for various scientific research applications. It has been used as a ligand for the synthesis of metal complexes for catalytic and biological applications. This compound has also been studied for its antimicrobial, antitumor, and anti-inflammatory activities. It has been found to be effective against various bacterial and fungal strains. In addition, this compound has been studied for its potential as an anticancer agent and has shown promising results in vitro.
properties
IUPAC Name |
3-ethyl-5-[(4-methoxy-3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O3S/c1-3-11-14-15-12(16(11)13)21-7-8-4-5-10(20-2)9(6-8)17(18)19/h4-6H,3,7,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDUOORHMQKPJCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(N1N)SCC2=CC(=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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